methyl 6-bromo-2-oxo-2H-chromene-3-carboxylate

• IUPAC Name: methyl 6-bromo-2-oxochromene-3-carboxylate
• InChI: InChI=1S/C11H7BrO4/c1-15-10(13)8-5-6-4-7(12)2-3-9(6)16-11(8)14/h2-5H,1H3
• InChI Key: CSJHGVIKEOYMML-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=CC(=C2)Br)OC1=O
• Molecular Formula: C11H7BrO4
• DSSTOX Substance ID: DTXSID40397128
• Molecular Weight: 283.07 g/mol
• CAS RN: 91635-21-1

Description

Methyl 6-bromo-2-oxo-2H-chromene-3-carboxylate is a heterocyclic compound with the molecular formula C₁₁H₈BrO₄ . It belongs to the class of chromene derivatives and has gained attention in medicinal chemistry due to its potential applications . The compound’s structure consists of a chromene ring system with a carboxylate group and a bromine atom.

Synthesis Analysis

The synthesis of this compound involves the bromination of a suitable precursor, followed by esterification. Specific synthetic routes may vary, but a common approach includes brominating a 2H-chromene precursor and then reacting it with methanol to form the methyl ester .

Molecular Structure Analysis

The molecular structure of methyl 6-bromo-2-oxo-2H-chromene-3-carboxylate features a fused chromene ring system with a carboxylate ester group at position 3. The bromine atom is attached to position 6 of the chromene ring .

Chemical Reactions Analysis

The compound can participate in various chemical reactions, including ester hydrolysis, nucleophilic substitution, and cyclization reactions. For example, it can undergo hydrolysis to yield the corresponding carboxylic acid. Additionally, the bromine atom can be substituted by other nucleophiles .

Physical And Chemical Properties Analysis

• InChI Key : CSJHGVIKEOYMML-UHFFFAOYSA-N

Scientific Research Applications

GPR35 Agonist Research

Methyl 6-bromo-2-oxo-2H-chromene-3-carboxylate is a potent and selective agonist for GPR35, a G protein-coupled receptor. This compound, in its tritium-labeled form [(3)H]PSB-13253, exhibits high affinity for GPR35 in cell membrane preparations, making it a valuable tool for studying this orphan receptor. The compound's effectiveness is demonstrated through kinetic, saturation, and competition assays, providing insights into the receptor's potential physiological and pathological roles (Thimm et al., 2013).

Structural Analysis and Synthesis

Ethyl E-6-bromo-4-[1-(methoxycarbonyl)cyclobutyl]-2-oxochromene-3-carboxylate, obtained through the interaction of methyl 1-bromocyclobutanecarboxylate with zinc and ethyl 6-bromo-2-oxo-2H-chromene-3-carboxylate, has been studied. Its structure was determined using X-ray crystallography, illustrating the compound's potential in further chemical research and development (Kirillov et al., 2015).

Reformatsky Reaction Application

In a study focusing on Reformatsky reagents, methyl α-bromoisobutyrate reacted with methyl and ethyl 2-oxo-2H-benzo[f]chromene-3-carboxylates, leading to the formation of derivatives of 4-(1-methyl-1-methoxycarbonylethyl)-2-oxo-3,4-dihydro-2H-benzo[f]chromene-3-carboxylic acid. This showcases the utility of methyl 6-bromo-2-oxo-2H-chromene-3-carboxylate in synthetic organic chemistry (Shchepin et al., 2003).

Multifunctional Chromenes Synthesis

A method for synthesizing methyl 4-hydroxy-2-(trifluoromethyl)-4H-chromenes-3-carboxylate derivatives has been described. These derivatives, which can be converted to multifunctional benzoxepins, highlight the compound's role in the development of complex organic molecules with potential pharmacological applications (Wen et al., 2012).

Safety and Hazards

• Precautionary Statements : Avoid contact with skin and eyes. Use appropriate protective measures .